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For Researchers, Scientists, and Drug Development Professionals

Introduction
DCN-83 is a potent anti-leishmanial compound belonging to the thieno[2,3-b]pyridine class of

molecules.[1][2] It has demonstrated significant efficacy against the amastigote form of

Leishmania, the clinically relevant stage of the parasite within the mammalian host, exhibiting a

half-maximal inhibitory concentration (IC50) of 0.71 μM.[1] This document provides a

comprehensive guide for the safe handling, storage, and experimental use of DCN-83 in a

research setting. The protocols outlined below are intended to ensure personnel safety and the

generation of reliable and reproducible data.

Chemical Properties of DCN-83:

Property Value

Molecular Formula C20H18BrN3S

Molecular Weight 412.35 g/mol

Purity >98%

Appearance Solid

SMILES Code
N#CC1=C(N=CC2=CNC3=C2C=C(Br)C=C3)SC

4=C1CCCCCC4
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Postulated Mechanism of Action
While the precise molecular target of DCN-83 is yet to be fully elucidated, its anti-leishmanial

activity is likely exerted through one or more mechanisms common to other compounds in its

class and other anti-parasitic agents.[3][4] Based on available data for similar compounds, the

following mechanisms are proposed:

Disruption of Parasite Cellular Integrity: Thiophene derivatives have been shown to induce

morphological alterations to the parasite's cell surface, leading to a loss of cellular integrity

and subsequent cell death.

Induction of Apoptosis-like Cell Death: DCN-83 may trigger programmed cell death pathways

within the Leishmania parasite. This can involve mitochondrial dysfunction, an increase in

reactive oxygen species (ROS) production, and DNA fragmentation.

Inhibition of Key Metabolic Pathways: Many anti-leishmanial drugs target metabolic

pathways that are essential for the parasite but absent or significantly different in the

mammalian host. DCN-83 may inhibit enzymes involved in vital processes such as

glycolysis, fatty acid synthesis, or nucleotide metabolism.

The following diagram illustrates a hypothetical signaling pathway for the anti-leishmanial

action of DCN-83, integrating the postulated mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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